Cas no 52921-20-7 (Acetic acid, isocyano-, 1-methylethyl ester)

• Product Name: Acetic acid, isocyano-, 1-methylethyl ester
• CAS No: 52921-20-7
• MF: C₆H₉NO₂
• MW: 127.141161680222
• CID: 358469
• PubChem ID: 18953452
• Update Time: 2025-04-19

Acetic acid, isocyano-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, isocyano-, 1-methylethyl ester
• propan-2-yl 2-isocyanoacetate
• isopropyl isocyanoacetate
• ALNIEXDQXDKTMZ-UHFFFAOYSA-N
• DTXSID80596810
• 52921-20-7
• SCHEMBL7293622
• Propan-2-yl isocyanoacetate

• Inchi： 1S/C6H9NO2/c1-5(2)9-6(8)4-7-3/h5H,4H2,1-2H3
• InChI Key： ALNIEXDQXDKTMZ-UHFFFAOYSA-N
• SMILES： O(C(C[N+]#[C-])=O)C(C)C

Computed Properties

• Exact Mass: 127.06337
• Monoisotopic Mass: 127.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• PSA: 30.66